4-Cyclopropoxy-3-isopropoxybenzonitrile

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-propan-2-yloxybenzonitrile
• InChI: InChI=1S/C13H15NO2/c1-9(2)15-13-7-10(8-14)3-6-12(13)16-11-4-5-11/h3,6-7,9,11H,4-5H2,1-2H3
• InChI Key: MTTLGTKXXQZVAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)C#N)OC2CC2

Description

4-Cyclopropoxy-3-isopropoxybenzonitrile is a substituted benzonitrile derivative featuring cyclopropoxy and isopropoxy groups at the 4- and 3-positions of the aromatic ring, respectively. This compound belongs to a class of intermediates commonly utilized in pharmaceutical and agrochemical synthesis due to the benzonitrile core’s stability and reactivity. The cyclopropoxy group introduces steric strain, which may influence metabolic stability and binding affinity in drug candidates, while the isopropoxy moiety contributes to lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-isopropoxybenzonitrile can be achieved through several methods. One common approach involves the reaction of 4-hydroxybenzonitrile with cyclopropyl bromide and isopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reactions.

Industrial Production Methods

While specific industrial production methods for 4-Cyclopropoxy-3-isopropoxybenzonitrile are not widely documented, the general principles of organic synthesis and scale-up can be applied. This includes optimizing reaction conditions, using efficient catalysts, and employing continuous flow reactors to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-isopropoxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride to convert nitrile groups to amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using appropriate reagents and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines.

Scientific Research Applications

4-Cyclopropoxy-3-isopropoxybenzonitrile has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and as a pharmacological tool.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-isopropoxybenzonitrile is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to changes in biochemical pathways. Further research is needed to elucidate the exact mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 4-Cyclopropoxy-3-isopropoxybenzonitrile with three related intermediates from the same chemical family, focusing on substituent effects, synthetic utility, and inferred properties:

Compound Name	Substituents (Position)	Key Structural Features	Potential Applications
4-Cyclopropoxy-3-isopropoxybenzonitrile	4-Cyclopropoxy, 3-Isopropoxy	High steric strain (cyclopropane), moderate lipophilicity	Drug intermediates, kinase inhibitors
3-Cyclopentyloxy-4-methoxybenzonitrile (CAS 159783-16-1)	3-Cyclopentyloxy, 4-Methoxy	Larger cycloalkoxy group (lower strain), increased hydrophobicity	Agrochemicals, antifungal agents
4-Isopropoxy-3-methoxybenzyl chloride (CAS 1036588-32-5)	4-Isopropoxy, 3-Methoxy	Benzyl chloride reactivity (nucleophilic substitution)	API synthesis, cross-coupling reactions
(2R)-2-[[4-Methoxy-3-(3-methoxypropoxy)phenyl]methyl]-3-methylbutan-1-ol (CAS 172900-70-8)	Branched alkoxy chains	Chiral center, polyether functionality	Cardiovascular or CNS drug candidates

Key Findings:

The isopropoxy group offers greater steric hindrance than methoxy (CAS 1036588-32-5), which may slow hydrolysis but improve membrane permeability in bioactive molecules.

Physicochemical Properties :

• Cyclopropoxy derivatives are typically less hydrophobic than cyclopentyloxy analogs due to smaller ring size, as seen in CAS 159783-16-1 .
• Benzonitrile derivatives generally exhibit higher thermal stability compared to benzyl chloride analogs (e.g., CAS 1036588-32-5), which are prone to nucleophilic displacement.

Synthetic Utility :

• The benzonitrile group enables participation in metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), a feature shared with CAS 172900-70-8 but absent in benzyl chloride derivatives.
• The target compound’s dual alkoxy substituents may allow regioselective functionalization, a trait critical in kinase inhibitor development.